Cas no 941935-88-2 (methyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate)

• Product Name: methyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate
• CAS No: 941935-88-2
• MF: C₂₅H₂₈N₂O₄S₂
• MW: 484.63082408905
• CID: 5442686
• Update Time: 2025-10-29

methyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• VRDOOIUOASAKAF-UHFFFAOYSA-N
• methyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate

• Inchi： 1S/C25H28N2O4S2/c1-17-6-9-20(10-7-17)21-16-32-23(25(28)31-4)24(21)33(29,30)27-13-11-26(12-14-27)22-15-18(2)5-8-19(22)3/h5-10,15-16H,11-14H2,1-4H3
• InChI Key： VRDOOIUOASAKAF-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=C(C2=CC=C(C)C=C2)C=1S(N1CCN(C2=CC(C)=CC=C2C)CC1)(=O)=O

Additional information on methyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate

Professional Introduction to Methyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate (CAS No. 941935-88-2)

Methyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate, with the CAS number 941935-88-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a thiophene core, which is a common structural motif in many bioactive agents due to its ability to interact with biological targets in a highly specific manner. The presence of multiple functional groups, including a sulfonyl group and an amine moiety, further enhances its potential as a pharmacological entity.

The molecular structure of Methyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate is intricately designed to optimize its pharmacokinetic and pharmacodynamic properties. The thiophene ring itself is known for its role in modulating various biological pathways, particularly those involving neurotransmitter systems. This compound’s unique arrangement of substituents allows it to engage with multiple receptors and enzymes, making it a promising candidate for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of new drugs targeting central nervous system (CNS) disorders. Thiophene derivatives have emerged as particularly valuable scaffolds due to their ability to cross the blood-brain barrier and exert effects within the brain. The specific substitution pattern in Methyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate is thought to enhance its binding affinity and selectivity for certain CNS receptors, such as serotonin and dopamine receptors.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The presence of both a sulfonyl group and a carboxylic acid ester moiety provides multiple points of modification, allowing chemists to explore diverse structural analogs. This flexibility is crucial in drug discovery, where subtle changes in molecular structure can significantly impact biological activity and pharmacological profile.

The synthesis of Methyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate involves several key steps that highlight the ingenuity of modern synthetic chemistry. The construction of the thiophene core typically begins with cyclization reactions, followed by functional group transformations that introduce the sulfonyl and carboxylic acid ester groups. The use of advanced catalytic methods and protective group strategies ensures high yields and purity, which are essential for pharmaceutical applications.

Recent studies have begun to explore the biological activity of Methyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate in various preclinical models. Preliminary findings suggest that this compound exhibits potent effects on neurotransmitter systems relevant to conditions such as depression, anxiety, and neurodegenerative diseases. The ability of the molecule to modulate multiple receptor types makes it an attractive candidate for developing multifunctional therapeutics that can address complex pathophysiological mechanisms.

The development of novel pharmaceuticals is often hampered by challenges related to drug solubility, bioavailability, and metabolic stability. However, the structural features of Methyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate may offer solutions to some of these issues. For instance, the presence of polar functional groups like the sulfonyl group can enhance water solubility, while the thiophene ring can improve metabolic stability. These properties are critical for ensuring that the compound remains effective within the body after administration.

In conclusion, Methyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate (CAS No. 941935-88-2) represents a significant advancement in pharmaceutical chemistry. Its complex molecular architecture and diverse functional groups make it a versatile tool for drug discovery and development. As research continues to uncover new therapeutic applications for thiophene derivatives, compounds like this one are poised to play a crucial role in addressing some of the most pressing medical challenges of our time.